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Compound of Interest

Compound Name: NS3861

Cat. No.: B10768571 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of NS3861 (CAS

216853-59-7), a neuronal nicotinic acetylcholine receptor (nAChR) agonist. Adherence to these

procedures is essential for ensuring personal safety and maintaining the integrity of research.

Personal Protective Equipment (PPE)
As a compound with unfully characterized hazards, NS3861 should be handled with caution.

The following personal protective equipment is mandatory to prevent accidental exposure.
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PPE Category Item Specifications

Eye Protection
Safety glasses with side-

shields

Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves
Compatible with the solvents

used for NS3861.

Body Protection Laboratory coat
Should be worn to protect skin

and clothing.

Respiratory Protection
Not required under normal use

with adequate ventilation

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.

Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability of NS3861 and ensuring a

safe laboratory environment.

Handling
Ventilation: Handle NS3861 in a well-ventilated area.

Avoid Contact: Take measures to avoid contact with eyes, skin, and clothing.

Avoid Ingestion and Inhalation: Do not ingest or inhale the compound.

Personal Hygiene: Wash hands thoroughly after handling.

Storage
Temperature: Store NS3861 at -20°C.[1]

Container: Keep the container tightly closed.
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Incompatibilities: Avoid strong oxidizing agents.

Disposal Plan
Proper disposal of NS3861 and its containers is critical to prevent environmental contamination

and ensure regulatory compliance.

Disposal Method: Dispose of NS3861 and any contaminated materials in accordance with all

federal, state, and local environmental regulations.

Container Disposal: Dispose of containers in the same manner as the unused product.

Experimental Protocols: First Aid Measures
In the event of accidental exposure to NS3861, immediately follow these first aid protocols.

Exposure Route First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.

Skin Contact
Immediately wash skin with soap and plenty of

water for at least 15 minutes.

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

In all cases of exposure, seek medical attention immediately.
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Workflow for Safe Handling of NS3861
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Cleanup & Disposal
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Caption: This diagram outlines the procedural flow for the safe handling of NS3861, from initial

preparation to final disposal and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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